Cas no 50888-84-1 ((S)-Benzyl 2-(pyrrolidine-1-carbonyl)pyrrolidine-1-carboxylate)

• Product Name: (S)-Benzyl 2-(pyrrolidine-1-carbonyl)pyrrolidine-1-carboxylate
• CAS No: 50888-84-1
• MF: C₁₇H₂₂N₂O₃
• MW: 302.368184566498
• MDL: MFCD00799477
• CID: 934440
• PubChem ID: 24869971
• Update Time: 2025-10-05

(S)-Benzyl 2-(pyrrolidine-1-carbonyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-Benzyl 2-(pyrrolidine-1-carbonyl)pyrrolidine-1-carboxylate
• Benzyl (S)-(-)-2-(1-Pyrrolidinyl Carbonyl)-1-Pyrrolidinecarboxylate
• Benzyl (S)-(?)-2-(1-pyrrolidinylcarbonyl)-1-pyrrolidinecarboxylate
• (S)-1-[[1-[[(Phenylmethyl)oxy]carbonyl]-2-pyrrolidinyl]carbonyl]-pyrrolidine
• (S)-1-[N-(benzyloxycarbonyl)proly]pyrrolidine
• (S)-1-[N-(benzyloxycarbonyl)prolyl]pyrrolidine
• (S)-1-< N-(benzyloxycarbonyl)prolyl> pyrrolidine
• [N-CBz-(S)-prolyl]-pyrrolidine
• 462403_ALDRICH
• AC1LELSL
• CHEBI:730055
• CHEMBL1088406
• CTK1G8492
• SureCN6384850
• ZINC0005706
• Z-Pro-pyrrolidine
• AKOS015891421
• SCHEMBL6384850
• BDBM50316820
• Benzyl(S)-(-)-2-(1-pyrrolidinylcarbonyl)-1-pyrrolidinecarboxylate
• AS-71480
• CS-0156227
• D85676
• Benzyl (S)-(-)-2-(1-pyrrolidinylcarbonyl)-1-pyrrolidinecarboxylate, 97%
• A935505
• benzyl (S)-2-(1-pyrrolidinylcarbonyl)-1-pyrrolidinecarboxylate
• 50888-84-1
• benzyl (2S)-2-(pyrrolidine-1-carbonyl)pyrrolidine-1-carboxylate
• Benzyl (S)-(-)-2-(1-pyrrolidinylcarbonyl)-1-pyrrolidinecarboxylate
• DTXSID60350871

• MDL： MFCD00799477
• Inchi： 1S/C17H22N2O3/c20-16(18-10-4-5-11-18)15-9-6-12-19(15)17(21)22-13-14-7-2-1-3-8-14/h1-3,7-8,15H,4-6,9-13H2/t15-/m0/s1
• InChI Key： VJDNUCLKCQKXMM-HNNXBMFYSA-N
• SMILES： O=C([C@@H]1CCCN1C(=O)OCC1C=CC=CC=1)N1CCCC1

Computed Properties

• Exact Mass: 302.16316
• Monoisotopic Mass: 302.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Color/Form: solid
• Melting Point: 132-135 °C (lit.)
• PSA: 49.85
• Optical Activity: [α]24/D −14°, c = 1.6 in methanol
• Solubility: Not available

(S)-Benzyl 2-(pyrrolidine-1-carbonyl)pyrrolidine-1-carboxylate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38

Additional information on (S)-Benzyl 2-(pyrrolidine-1-carbonyl)pyrrolidine-1-carboxylate

Research Brief on (S)-Benzyl 2-(pyrrolidine-1-carbonyl)pyrrolidine-1-carboxylate (CAS: 50888-84-1)

The compound (S)-Benzyl 2-(pyrrolidine-1-carbonyl)pyrrolidine-1-carboxylate (CAS: 50888-84-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings on this compound, highlighting its synthesis, biological activity, and therapeutic potential.

Recent studies have focused on the stereoselective synthesis of (S)-Benzyl 2-(pyrrolidine-1-carbonyl)pyrrolidine-1-carboxylate, leveraging advanced catalytic methods to achieve high enantiomeric purity. The compound's unique pyrrolidine-based scaffold makes it a promising candidate for modulating protein-protein interactions (PPIs), particularly in the context of neurodegenerative diseases and cancer. Researchers have employed NMR spectroscopy and X-ray crystallography to elucidate its three-dimensional structure, providing insights into its binding affinity with target proteins.

In vitro and in vivo studies have demonstrated that (S)-Benzyl 2-(pyrrolidine-1-carbonyl)pyrrolidine-1-carboxylate exhibits inhibitory effects on key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents. Additionally, its ability to cross the blood-brain barrier (BBB) has sparked interest in its application for treating central nervous system (CNS) disorders.

Further investigations into the pharmacokinetic properties of (S)-Benzyl 2-(pyrrolidine-1-carbonyl)pyrrolidine-1-carboxylate have revealed favorable metabolic stability and low toxicity profiles in preclinical models. However, challenges remain in optimizing its bioavailability and minimizing off-target effects. Collaborative efforts between academia and industry are underway to address these limitations through structural modifications and formulation strategies.

In conclusion, (S)-Benzyl 2-(pyrrolidine-1-carbonyl)pyrrolidine-1-carboxylate represents a versatile scaffold with broad therapeutic potential. Continued research into its mechanism of action and structure-activity relationships (SAR) will be critical for advancing its development into clinically viable therapeutics. This brief underscores the importance of interdisciplinary collaboration in translating fundamental chemical discoveries into impactful medical solutions.